Cenerimod
Cenerimod
Cenerimod has been used in trials studying the treatment of Systemic Lupus Erythematosus.
Brand Name:
Vulcanchem
CAS No.:
1262414-04-9
VCID:
VC0523152
InChI:
InChI=1S/C25H31N3O5/c1-4-16-10-18(9-15(2)23(16)32-14-20(30)13-29)24-27-25(33-28-24)19-11-21(17-7-5-6-8-17)26-22(12-19)31-3/h9-12,17,20,29-30H,4-8,13-14H2,1-3H3/t20-/m0/s1
SMILES:
CCC1=C(C(=CC(=C1)C2=NOC(=N2)C3=CC(=NC(=C3)OC)C4CCCC4)C)OCC(CO)O
Molecular Formula:
C25H31N3O5
Molecular Weight:
453.5 g/mol
Cenerimod
CAS No.: 1262414-04-9
Inhibitors
VCID: VC0523152
Molecular Formula: C25H31N3O5
Molecular Weight: 453.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
| Description | Cenerimod has been used in trials studying the treatment of Systemic Lupus Erythematosus. |
|---|---|
| CAS No. | 1262414-04-9 |
| Product Name | Cenerimod |
| Molecular Formula | C25H31N3O5 |
| Molecular Weight | 453.5 g/mol |
| IUPAC Name | (2S)-3-[4-[5-(2-cyclopentyl-6-methoxypyridin-4-yl)-1,2,4-oxadiazol-3-yl]-2-ethyl-6-methylphenoxy]propane-1,2-diol |
| Standard InChI | InChI=1S/C25H31N3O5/c1-4-16-10-18(9-15(2)23(16)32-14-20(30)13-29)24-27-25(33-28-24)19-11-21(17-7-5-6-8-17)26-22(12-19)31-3/h9-12,17,20,29-30H,4-8,13-14H2,1-3H3/t20-/m0/s1 |
| Standard InChIKey | KJKKMMMRWISKRF-FQEVSTJZSA-N |
| Isomeric SMILES | CCC1=C(C(=CC(=C1)C2=NOC(=N2)C3=CC(=NC(=C3)OC)C4CCCC4)C)OC[C@H](CO)O |
| SMILES | CCC1=C(C(=CC(=C1)C2=NOC(=N2)C3=CC(=NC(=C3)OC)C4CCCC4)C)OCC(CO)O |
| Canonical SMILES | CCC1=C(C(=CC(=C1)C2=NOC(=N2)C3=CC(=NC(=C3)OC)C4CCCC4)C)OCC(CO)O |
| Appearance | Solid powder |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO, not in water |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | ACT-334441; ACT334441; ACT 334441; Cenerimod |
| PubChem Compound | 49871973 |
| Last Modified | Aug 15 2023 |
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